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These application notes provide a comprehensive guide to the strategic placement of hand-

applied codlemone dispensers for effective mating disruption of the codling moth (Cydia

pomonella). The following protocols and data summaries are intended to facilitate the design

and implementation of robust pest management strategies and research experiments.

Introduction to Codlemone-Based Mating Disruption
Codling moth mating disruption is a key integrated pest management (IPM) tactic that utilizes

synthetic codling moth sex pheromone, codlemone, to permeate the orchard environment.

This saturation of the air with pheromone makes it difficult for male moths to locate and mate

with females, thereby reducing the overall pest population and subsequent fruit damage.[1] The

efficacy of this method is highly dependent on the proper placement and density of the

pheromone dispensers. Hand-applied dispensers are a common formulation where individual

units are manually placed throughout the orchard.[2]

Principles of Optimal Dispenser Placement
The primary goal of dispenser placement is to achieve a uniform and sufficiently high

concentration of codlemone throughout the orchard canopy, particularly where codling moth

activity is greatest. Several factors influence the optimal placement strategy.
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Dispenser Height: Male and unmated female codling moths are most active in the upper

portion of the tree canopy.[3] Therefore, placing dispensers in the upper third of the canopy

is critical for maximizing their effectiveness.[1][4][5][6] Research has indicated that traps

placed at a height of 4 meters capture more male moths than those at 2 meters.[7] Some

studies suggest that placing dispensers at two different heights (e.g., 2m and 4m) can lead to

the lowest rates of female mating.[7][8]

Dispenser Density: The number of dispensers per unit area directly impacts the

concentration of pheromone in the orchard. For hand-applied dispensers, a density of 200 to

400 dispensers per acre is generally recommended.[2][6][9][10] Higher densities, up to the

maximum label rate (typically 400 dispensers per acre), are associated with greater efficacy,

especially in orchards with higher pest pressure.[2][9]

Uniform Distribution: To ensure even pheromone distribution, dispensers should be placed

singly and spread uniformly throughout the orchard.[4] Avoid clustering dispensers in a few

locations. A common strategy is to place dispensers in every other tree in every row to

achieve an even pattern.[5]

Timing of Application: The timing of dispenser placement is crucial for disrupting the mating

of the overwintering generation of moths. Dispensers should be deployed at or just before

the first sustained male moth flight, an event known as "biofix".[4][5] This is typically

determined by using pheromone traps.

Quantitative Data on Dispenser Placement and
Efficacy
The following tables summarize key quantitative data from various studies on hand-applied

codlemone dispenser placement.

Table 1: Recommended Dispenser Placement Parameters
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Parameter Recommendation Rationale Source(s)

Placement Height
Upper third of the tree

canopy

Coincides with the

area of greatest

codling moth activity.

[1][3][4][5][6]

Placement at both 2m

and 4m

May provide more

uniform pheromone

distribution and lower

mating rates.

[7][8]

Dispenser Density
200-400 dispensers

per acre

To achieve a sufficient

pheromone

concentration for

mating disruption.

[2][6][9][10]

400 dispensers per

acre

Often cited as the

most effective rate,

especially in high-

pressure situations.

[3][9]

Distribution
Single, evenly spaced

dispensers

Ensures uniform

pheromone coverage

throughout the

orchard.

[4][5]

Timing
At or shortly before

biofix (first male flight)

To disrupt the mating

of the first generation

of moths.

[4][5]

Table 2: Impact of Dispenser Height on Mating Disruption Efficacy
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Dispenser Placement
Height

Female Mating Rate (%) Source(s)

Both dispensers at 4m 32 [7][8]

Both dispensers at 2m 38 [7][8]

One dispenser at 2m and one

at 4m
28 [7][8]

No disruption (control) 46 [7][8]

Experimental Protocols
The following are detailed methodologies for key experiments related to the placement of hand-

applied codlemone dispensers.

Protocol 1: Determining the Optimal Dispenser Height

Objective: To evaluate the effect of different dispenser heights on codling moth mating

disruption efficacy.

Materials:

Hand-applied codlemone dispensers

Pheromone traps with high-load (10 mg) lures

Tethered virgin female codling moths

Apple or pear orchard of at least 10 acres[4][6]

Marking flags

Methodology:

Orchard Setup:

Select a contiguous orchard block of at least 10 acres.
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Establish multiple treatment plots, each at least 2 acres, with a buffer zone of at least 50

meters between plots.

Randomly assign one of the following treatments to each plot:

Treatment A: Dispensers placed at 2 meters high in the canopy.

Treatment B: Dispensers placed at 4 meters high in the canopy.

Treatment C: Dispensers placed at both 2 and 4 meters high in the canopy (half the

dispensers at each height).

Control: No dispensers.

Dispenser Application:

At the beginning of the codling moth flight season (at or just before biofix), apply the

dispensers according to the assigned treatment at a rate of 400 dispensers per acre.

Use a consistent, uniform distribution pattern in all plots.

Efficacy Monitoring:

Pheromone Traps:

Place pheromone traps with high-load lures in the center of each plot at both 2m and

4m heights.

Check traps weekly, record the number of male moths captured, and replace sticky

liners as needed.

Tethered Female Moths:

In the center of each plot, place tethered virgin female moths at both 2m and 4m

heights.

After a set period (e.g., 48 hours), retrieve the females and dissect them to determine

their mating status (presence of spermatophores).
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Data Analysis:

Compare the mean number of moths captured per trap per week across the different

treatments and heights.

Calculate the percentage of mated females for each treatment and height.

Use appropriate statistical tests (e.g., ANOVA) to determine significant differences

between treatments.

Protocol 2: Evaluating the Effect of Dispenser Density

Objective: To determine the optimal density of hand-applied codlemone dispensers for

effective mating disruption.

Materials:

Hand-applied codlemone dispensers

Pheromone traps with standard (1 mg) and high-load (10 mg) lures

Fruit damage assessment tools (e.g., visual inspection guides)

Apple or pear orchard of at least 20 acres

Methodology:

Orchard Setup:

Divide the orchard into at least four large, contiguous plots (minimum 5 acres each).

Randomly assign one of the following dispenser densities to each plot:

Treatment A: 100 dispensers per acre.

Treatment B: 200 dispensers per acre.

Treatment C: 400 dispensers per acre.
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Control: No dispensers.

Dispenser Application:

Apply the dispensers at the start of the season, ensuring a uniform distribution within each

plot. All dispensers should be placed in the upper third of the canopy.

Efficacy Monitoring:

Pheromone Traps:

Place both standard and high-load pheromone traps in the center of each plot.

Monitor traps weekly and record moth captures.

Fruit Damage Assessment:

At regular intervals throughout the season and at harvest, randomly sample a

predetermined number of fruit from multiple trees in the center of each plot.

Assess the fruit for codling moth damage (stings and entries).

Data Analysis:

Compare the cumulative moth captures in both trap types across the different dispenser

densities.

Calculate the percentage of fruit damage for each treatment.

Analyze the data statistically to identify the dispenser density that provides the most

significant reduction in moth captures and fruit damage compared to the control.

Visualizations
The following diagrams illustrate key workflows and relationships in the application of hand-

applied codlemone dispensers.
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Caption: Workflow for Hand-Applied Codlemone Dispenser Application.
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Caption: Experimental Design to Evaluate Dispenser Height Efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Articles | Decision Aid Systems [decisionaid.systems]

2. Codling Moth Mating Disruption Considerations | WSU Tree Fruit | Washington State
University [treefruit.wsu.edu]

3. Control of Codling Moth in Apple by Use of Pheromone Dispensers
[virginiafruit.ento.vt.edu]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1669284?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669284?utm_src=pdf-custom-synthesis
https://decisionaid.systems/articles/How_Does_Codling_Moth_Mating_Disruption_Work
https://treefruit.wsu.edu/article/codling-moth-mating-disruption/
https://treefruit.wsu.edu/article/codling-moth-mating-disruption/
https://www.virginiafruit.ento.vt.edu/moth.html
https://www.virginiafruit.ento.vt.edu/moth.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Codling Moth Mating Disruption | USU [extension.usu.edu]

5. Codling Moth / Apple / Agriculture: Pest Management Guidelines / UC Statewide IPM
Program (UC IPM) [ipm.ucanr.edu]

6. Codling Moth MD | Intermountain Fruit | USU [intermountainfruit.org]

7. Effects of reservoir dispenser height on efficacy of mating disruption of codling moth
(Lepidoptera: Tortricidae) in apple - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Effects of reservoir dispenser height on efficacy of mating disruption of codling moth
(Lepidoptera: Tortricidae) in apple [pherobase.com]

9. Apple-Codling moth | Pacific Northwest Pest Management Handbooks
[pnwhandbooks.org]

10. extension.usu.edu [extension.usu.edu]

To cite this document: BenchChem. [Application Notes and Protocols for Optimal Hand-
Applied Codlemone Dispenser Placement]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669284#hand-applied-codlemone-dispenser-
placement-for-optimal-diffusion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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